Cas no 1018125-45-5 (5-(difluoromethyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one)

• Product Name: 5-(difluoromethyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• CAS No: 1018125-45-5
• MF: C₆H₄F₂N₄O
• MW: 186.118967056274
• MDL: MFCD09701823
• CID: 3159161
• PubChem ID: 4766484
• Update Time: 2025-04-21

5-(difluoromethyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
• 5-(difluoromethyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• 5-(DIFLUOROMETHYL)-4H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-ONE
• CS-0360605
• SB85523
• C91385
• 5-(difluoromethyl)-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• 5-(difluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
• 5-(DIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-OL
• EN300-231663
• AKOS005167855
• AKOS004104913
• 5-(Difluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
• CS-0267952
• 1018125-45-5
• STK302851
• 827587-45-1
• 5-(Difluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7(1h)-one
• STK352246

• MDL： MFCD09701823
• Inchi： 1S/C6H4F2N4O/c7-5(8)3-1-4(13)12-6(11-3)9-2-10-12/h1-2,5H,(H,9,10,11)
• InChI Key： RLKMNQGQPSTGAH-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N2C(N=CN2)=N1)=O)F

Computed Properties

• Exact Mass: 186.03531709Da
• Monoisotopic Mass: 186.03531709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.1Ų